Cas no 134098-88-7 (Benzoic acid, 2-benzoyl-3,6-dimethyl-, propyl ester)

• Product Name: Benzoic acid, 2-benzoyl-3,6-dimethyl-, propyl ester
• CAS No: 134098-88-7
• MF: C₁₉H₂₀O₃
• MW: 296.360305786133
• CID: 1235016
• Update Time: 2024-08-05

Benzoic acid, 2-benzoyl-3,6-dimethyl-, propyl ester Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 2-benzoyl-3,6-dimethyl-, propyl ester

• Inchi： 1S/C19H20O3/c1-4-12-22-19(21)17-14(3)11-10-13(2)16(17)18(20)15-8-6-5-7-9-15/h5-11H,4,12H2,1-3H3
• InChI Key： OCPRKMBBSZTHOE-UHFFFAOYSA-N
• SMILES： C(OCCC)(=O)C1=C(C)C=CC(C)=C1C(=O)C1=CC=CC=C1

Computed Properties

• Exact Mass: 296.1413

Experimental Properties

• Density: 1.093±0.06 g/cm3(Predicted)
• Boiling Point: 397.1±30.0 °C(Predicted)
• PSA: 43.37